2-Benzyl-N-[6-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)carbamothioylamino]hexyl]-3-sulfanylpropanamide
2-Benzyl-N-[6-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)carbamothioylamino]hexyl]-3-sulfanylpropanamide
Brand Name:
Vulcanchem
CAS No.:
145724-06-7
VCID:
VC0114811
InChI:
InChI=1S/C37H37N3O6S2/c41-26-11-14-30-32(20-26)45-33-21-27(42)12-15-31(33)37(30)29-13-10-25(19-28(29)35(44)46-37)40-36(48)39-17-7-2-1-6-16-38-34(43)24(22-47)18-23-8-4-3-5-9-23/h3-5,8-15,19-21,24,41-42,47H,1-2,6-7,16-18,22H2,(H,38,43)(H2,39,40,48)
SMILES:
C1=CC=C(C=C1)CC(CS)C(=O)NCCCCCCNC(=S)NC2=CC3=C(C=C2)C4(C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O)OC3=O
Molecular Formula:
C37H37N3O6S2
Molecular Weight:
683.8 g/mol
2-Benzyl-N-[6-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)carbamothioylamino]hexyl]-3-sulfanylpropanamide
CAS No.: 145724-06-7
Main Products
VCID: VC0114811
Molecular Formula: C37H37N3O6S2
Molecular Weight: 683.8 g/mol
![2-Benzyl-N-[6-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)carbamothioylamino]hexyl]-3-sulfanylpropanamide - 145724-06-7](/images/no_structure.jpg)
| CAS No. | 145724-06-7 |
|---|---|
| Product Name | 2-Benzyl-N-[6-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)carbamothioylamino]hexyl]-3-sulfanylpropanamide |
| Molecular Formula | C37H37N3O6S2 |
| Molecular Weight | 683.8 g/mol |
| IUPAC Name | 2-benzyl-N-[6-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)carbamothioylamino]hexyl]-3-sulfanylpropanamide |
| Standard InChI | InChI=1S/C37H37N3O6S2/c41-26-11-14-30-32(20-26)45-33-21-27(42)12-15-31(33)37(30)29-13-10-25(19-28(29)35(44)46-37)40-36(48)39-17-7-2-1-6-16-38-34(43)24(22-47)18-23-8-4-3-5-9-23/h3-5,8-15,19-21,24,41-42,47H,1-2,6-7,16-18,22H2,(H,38,43)(H2,39,40,48) |
| Standard InChIKey | BWMAQIUFALCFIM-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CC(CS)C(=O)NCCCCCCN=C(NC2=CC3=C(C=C2)C4(C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O)OC3=O)S |
| SMILES | C1=CC=C(C=C1)CC(CS)C(=O)NCCCCCCNC(=S)NC2=CC3=C(C=C2)C4(C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O)OC3=O |
| Canonical SMILES | C1=CC=C(C=C1)CC(CS)C(=O)NCCCCCCNC(=S)NC2=CC3=C(C=C2)C4(C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O)OC3=O |
| Synonyms | 1-FTI N-(fluoresceinyl)-N'-(1-(6-(3-mercapto-2-benzyl-1-oxopropyl)amino)-1-hexyl)thiocarbamide |
| PubChem Compound | 3036132 |
| Last Modified | Nov 11 2021 |
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